2-Methyl-3-nitro-6-phenylpyridine

• CAS RN: 139004-81-2
• Molecular Formula: C12H10N2O2
• Molecular Weight: 214.22 g/mol
• IUPAC Name: 2-methyl-3-nitro-6-phenylpyridine
• InChI: InChI=1S/C12H10N2O2/c1-9-12(14(15)16)8-7-11(13-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: BWZAHKZIRQPSCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C2=CC=CC=C2)[N+](=O)[O-]

Description

2-Methyl-3-nitro-6-phenylpyridine is a useful research compound. Its molecular formula is C12H10N2O2 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Compound B and 2-chloro-3-nitro-6-methylpyridine (0.42 g, 2.40 mmol) in THF (10 mL) was degassed with nitrogen. Tetrakistriphenylphosphine palladium (28 mg, 0.024 mmol) was added and the mixture was stirred 30 minutes. 25 Phenylboronic acid (0.44 g, 3.6 mmol) and 2M Na2CO3 (1.8 mL) were added and the mixture was heated at 75° C. for 17 hours and stirred at room temperature for 48 hours. Methylene chloride was added and the mixture was filtered through celite and partitioned. The mixture was washed with saturated aqueous NaHCO3, dried (magnesium sulfate), filtered and evaporated to afford 0.77 g of brown solid. Flash chromatography (silica, 10% ethyl acetate/hexanes) afforded 0.37 g of Compound C (72%) as an off white solid and 0.05 g of 2-phenyl-3-nitro-6-methylpyridine (10%) as an oil.